Cas no 922644-71-1 (1-(4-methoxyphenyl)-3-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylurea)

• Product Name: 1-(4-methoxyphenyl)-3-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylurea
• CAS No: 922644-71-1
• MF: C₁₈H₁₅F₃N₄O₂S₂
• MW: 440.462511301041
• CID: 5496464
• Update Time: 2025-07-19

1-(4-methoxyphenyl)-3-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-[5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]urea
• 1-(4-methoxyphenyl)-3-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylurea

• Inchi： 1S/C18H15F3N4O2S2/c1-27-14-7-5-13(6-8-14)22-15(26)23-16-24-25-17(29-16)28-10-11-3-2-4-12(9-11)18(19,20)21/h2-9H,10H2,1H3,(H2,22,23,24,26)
• InChI Key： JDXATOKTFWHCSS-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C=C1)C(NC1=NN=C(SCC2=CC=CC(C(F)(F)F)=C2)S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-methoxyphenyl)-3-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylurea

Introduction to 1-(4-methoxyphenyl)-3-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylurea (CAS No. 922644-71-1)

1-(4-methoxyphenyl)-3-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylurea, identified by its CAS number 922644-71-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as 4-methoxyphenyl, 3-(trifluoromethyl)phenylmethyl, and urea moieties contributes to its unique chemical properties and potential therapeutic applications.

The thiadiazole ring system is a cornerstone in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the 1,3,4-thiadiazole core has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of electron-withdrawing groups like the trifluoromethyl moiety enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced efficacy and reduced side effects. The compound 1-(4-methoxyphenyl)-3-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylurea exemplifies this trend. Its molecular structure suggests potential interactions with enzymes and receptors involved in critical biological pathways. For instance, the methoxy group on the phenyl ring may influence the compound's solubility and bioavailability, while the sulfanyl group could enhance binding affinity to specific targets.

The trifluoromethyl group is particularly noteworthy as it is frequently employed in drug design to improve pharmacokinetic profiles. This group can modulate the electronic properties of the molecule, leading to increased binding affinity and selectivity. Furthermore, the urea moiety in the compound's structure may facilitate hydrogen bonding interactions with biological targets, thereby enhancing its biological activity.

Recent studies have highlighted the potential of thiadiazole derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. The compound 1-(4-methoxyphenyl)-3-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylurea has been investigated for its ability to disrupt signaling pathways that are dysregulated in various cancers. Preliminary findings suggest that it may exhibit inhibitory effects on specific kinases by competing with ATP for binding sites or by altering enzyme conformation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiadiazole ring system followed by functionalization with the appropriate substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently.

In terms of pharmacological evaluation, 1-(4-methoxyphenyl)-3-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylurea has been subjected to in vitro assays to assess its biological activity. These assays have revealed promising results regarding its potential as an antimicrobial agent. The compound demonstrates inhibitory effects against several bacterial and fungal strains, suggesting its utility in developing new antimicrobial therapies.

The structural features of this compound also make it a valuable tool for mechanistic studies. By comparing its activity with that of analogs with modified substituents, researchers can gain insights into the role of specific functional groups in mediating biological effects. Such information is crucial for designing next-generation compounds with improved properties.

The development of novel pharmaceutical agents relies heavily on advancements in computational chemistry and molecular modeling. These tools have been instrumental in predicting the binding modes of 1-(4-methoxyphenyl)-3-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylurea to biological targets and optimizing its structure for enhanced efficacy. Molecular docking studies have identified key interactions between the compound and potential target proteins, providing a rational basis for further modifications.

The future prospects for this compound are promising. Ongoing research aims to explore its therapeutic potential in vivo through preclinical studies. These studies will evaluate its safety profile and efficacy in animal models before moving on to human trials. If successful, this compound could emerge as a novel therapeutic agent targeting various diseases.

In conclusion, 1-(4-methoxyphenyl)-3-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylurea (CAS No. 922644-71-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in addressing unmet medical needs.